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Compound of Interest

Compound Name: Decaline

Cat. No.: B1670448

For Researchers, Scientists, and Drug Development Professionals

Decahydronaphthalene, commonly known as decalin, is a versatile bicyclic aliphatic
hydrocarbon solvent with significant applications in various industrial and research settings,
including pharmaceuticals. Its unique physical properties, existing as both cis and trans
isomers, make it a subject of interest for professionals in drug development and chemical
synthesis. This technical guide provides a comprehensive overview of the core physical
characteristics of decahydronaphthalene, supported by tabulated data for easy reference and
comparison.

General Properties

Decahydronaphthalene is a colorless liquid with a characteristic aromatic odor.[1] It is a
saturated derivative of naphthalene and is produced by the hydrogenation of naphthalene. The
commercial product is often a mixture of the cis and trans isomers.[2]
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Property Value Source(s)

CAS Number 91-17-8 (for mixture) (L3146 718l
493-01-6 (cis-isomer) [9]

493-02-7 (trans-isomer) [10]

Molecular Formula CioHis [11[5]16]
Molecular Weight 138.25 g/mol [1][3][5]

Thermal and Physical Properties

The distinct stereochemistry of the cis and trans isomers of decahydronaphthalene leads to

notable differences in their physical properties. These are summarized below.

© 2025 BenchChem. All rights reserved.

217

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Decalin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6333241.htm
https://www.carlroth.com/medias/SDB-4438-MT-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzMjQ5OTF8YXBwbGljYXRpb24vcGRmfGFHRTRMMmcyTlM4NU1UZ3hOemcxTlRJeU1qQTJMMU5FUWw4ME5ETTRYMDFVWDBWT0xuQmtaZ3xhZWYyMGY3YWMwNDI2YzI1ZTRlNGYwM2QxZTI5NDMwMWI1MmVmNGFiMWNmYzc3Yjc2MDEzY2U4ZmM3ZDcxNjQ5
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6333241.aspx
https://www.thermofisher.com/order/catalog/product/A13883.0D
https://www.fishersci.ca/shop/products/decahydronaphthalene-cis-trans-98-thermo-scientific/p-7021521
https://www.fishersci.com/store/msds?partNumber=D0500&productDescription=DECAHYDRONAPHTHALENE+PUR+500ML&vendorId=VN00033897&countryCode=US&language=en
http://www.stenutz.eu/chem/solv6.php?name=decahydronaphthalene
https://www.alfa-chemistry.com/trans-decahydronaphthalene-cas-493-02-7-item-163269.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Decalin
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6333241.aspx
https://www.thermofisher.com/order/catalog/product/A13883.0D
https://pubchem.ncbi.nlm.nih.gov/compound/Decalin
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6333241.htm
https://www.chemicalbook.com/ChemicalProductProperty_US_CB6333241.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670448?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

] Mixture of
Property cis-lsomer trans-lsomer Source(s)
Isomers
- _ _ 185 °C/756 .
Boiling Point 193 °C (lit.) ] 189-191 °C (lit.) [3][5]
mmHg (lit.)
Melting Point -43 °C (lit.) -32 °C (lit.) -125 °C (lit.) [3][5]
] 58 °C (closed 58 °C (closed 57 °C (closed
Flash Point (1102115011 1]
cup) cup) cup)
Autoignition
482 °F 482 °F 482 °F 2]
Temp.

Density (at 25 ) ) )
0.897 g/mL (lit.) 0.87 g/mL (lit.) 0.896 g/mL (lit.) [31[5]

OC)
42 mmHg (92 42 mmHg (92
Vapor Pressure 1.3 hPa (20 °C) [5]
OC) OC)
Vapor Density 4.76 (vs air) 4.76 (vs air) 4.76 (vs air) [5]
] ) 1.936 cP @ 25
Viscosity 299cP @ 25°C oc <20.5cSt(25°C) [1][12][13]
Refractive Index ) ) )
1.481 (lit.) 1.469 (lit.) 1.474 (lit.) [51[6]1[91[14]

(n20/D)

Solubility Profile

Decahydronaphthalene is a non-polar solvent and its solubility reflects this characteristic.

Property Description Source(s)

Water Solubility Insoluble; 6 mg/L at 20 °C [L12]13151[71[15]

Miscible with acetone,
o ) benzene, ether, methanol,
Solubility in Organic Solvents N [11317]
aniline, chloroform, butanol,

and ethanol.
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Experimental Protocols

Detailed experimental protocols for determining the physical properties of chemical substances
are standardized by organizations such as ASTM International and the OECD. Below are
general methodologies for the key experiments cited.

1. Determination of Boiling Point (ASTM D1078, OECD 103)

The boiling point is determined by distilling a small sample of the substance under atmospheric
pressure. The temperature at which the liquid and vapor phases are in equilibrium is recorded
as the boiling point. For substances that decompose at their atmospheric boiling point, a
vacuum distillation is employed to determine the boiling point at a reduced pressure.

2. Determination of Melting Point (ASTM D1519, OECD 102)

The melting point is typically determined using a capillary tube method. A small, powdered
sample is placed in a capillary tube and heated in a melting point apparatus. The temperature
range over which the substance melts is recorded.

3. Determination of Flash Point (ASTM D93, OECD 105)

The flash point is determined using a closed-cup or open-cup apparatus. The sample is heated
at a controlled rate, and a small flame is periodically passed over the surface of the liquid. The
flash point is the lowest temperature at which the vapors above the liquid ignite.

4. Determination of Density (ASTM D4052, OECD 109)

The density of a liquid can be determined using a hydrometer, pycnometer, or an oscillating U-
tube density meter. The mass of a known volume of the substance is measured at a specific
temperature, and the density is calculated.

5. Determination of Viscosity (ASTM D445, OECD 114)

The kinematic viscosity is determined by measuring the time for a volume of liquid to flow under
gravity through a calibrated viscometer at a known temperature. The dynamic viscosity is the
product of the kinematic viscosity and the density of the liquid.

6. Determination of Refractive Index (ASTM D1218, OECD 107)
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The refractive index is measured using a refractometer. A drop of the liquid is placed on the
prism of the instrument, and the refractive index is read directly from the scale at a specified
temperature and wavelength (typically the sodium D-line).

Isomeric Relationship

Decahydronaphthalene exists as two stereoisomers, cis-decalin and trans-decalin. The fusion
of the two cyclohexane rings can result in the two bridgehead hydrogens being on the same
side of the molecule (cis) or on opposite sides (trans). This structural difference accounts for
the observed variations in their physical properties.

Decahydronaphthalene

somerization somerization

Differing Physical
Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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